2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C24H35N3O4S/c1-18(2)27(19(3)4)24(29)17-32(30,31)22-15-26(21-12-8-7-11-20(21)22)16-23(28)25-13-9-5-6-10-14-25/h7-8,11-12,15,18-19H,5-6,9-10,13-14,16-17H2,1-4H3
• InChI Key: GQHZGQSQYUEIHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CS(=O)(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCCC3
• Molecular Formula: C24H35N3O4S
• Molecular Weight: 461.6 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N,N-diisopropylacetamide is a useful research compound. Its molecular formula is C24H35N3O4S and its molecular weight is 461.62. The purity is usually 95%.
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Scientific Research Applications

Novel Pseudopolymorphs and Active Metabolites

Research by Bojarska et al. (2012) on perindoprilat, a molecule with a sulfonyl and indole derivative, illustrates the significance of studying novel pseudopolymorphs for understanding drug properties. Such studies can reveal differences in solubility and stability, impacting drug formulation and delivery (Bojarska et al., 2012).

Synthesis of Vasopressin Receptor Agonists

Efforts by Ohtani et al. (2002) to synthesize key intermediates for vasopressin V2 receptor agonists highlight the role of sulfonyl and azepane derivatives in developing treatments for conditions like hyponatremia. These synthesis routes demonstrate the utility of enantioselective processes in creating therapeutically valuable compounds (Ohtani et al., 2002).

Antimicrobial and Anticancer Agents

The synthesis and evaluation of bis(azolyl)sulfonamidoacetamides, as explored by Padmavathi et al. (2021), reveal the antimicrobial potential of sulfonamide derivatives. Their work indicates that certain compounds exhibit low minimal inhibitory concentrations against bacteria and fungi, suggesting a path toward new antimicrobial agents (Padmavathi et al., 2021).

Pro-Apoptotic Indapamide Derivatives

Research by Yılmaz et al. (2015) on indapamide derivatives for anticancer applications underscores the promise of sulfonyl-containing compounds in oncology. The study identifies derivatives with pro-apoptotic activity, highlighting the potential for developing novel anticancer therapies (Yılmaz et al., 2015).

Synthesis of Heterocyclic Compounds

Investigations into the synthesis of heterocyclic compounds, such as the work on gold(I)-catalyzed cascades by Sirindil et al. (2019), demonstrate the versatility of sulfonyl and azepane derivatives in constructing complex molecular architectures. These synthetic methods are vital for producing molecules with potential pharmacological activities (Sirindil et al., 2019).